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Compound of Interest

Compound Name: 2-Methyl-1,5-hexadiene

Cat. No.: B165376

Essential Safety and Handling Guide for 2-
Methyl-1,5-hexadiene

This guide provides critical safety and logistical information for the proper handling and
disposal of 2-Methyl-1,5-hexadiene in a laboratory setting. Adherence to these procedures is
essential for the safety of all personnel.

Chemical and Physical Properties

Property Value Source
CAS Number 4049-81-4 [1]
Molecular Formula C7Ha12 [2]
Molecular Weight 96.17 g/mol [1][3]
Appearance Colorlfess. to almost colorless 2]
clear liquid

Boiling Point 92 °C (lit.) [1]
Density 0.712 g/mL at 25 °C (lit.) [1]
Flash Point -12 °C (10.4 °F) - closed cup [1]
Vapor Density >1 (vs air) [1]
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Hazard Identification and Personal Protective
Equipment (PPE)

2-Methyl-1,5-hexadiene is a highly flammable liquid and vapor that poses significant health
risks.[2][4] It is classified as a carcinogen, a mutagen, and may cause damage to organs
through prolonged or repeated exposure.[1][4] Therefore, strict adherence to PPE protocols is
mandatory.

Recommended Personal Protective Equipment

Protection Type Specification Rationale
] Chemical safety goggles or Protects against splashes and
Eye/Face Protection )
face shield.[5] vapors.
] Neoprene or nitrile rubber Provides a barrier against skin
Hand Protection
gloves.[5] contact.
) Protective clothing, such as a Prevents contamination of
Body Protection ]
lab coat.[5] personal clothing.

NIOSH-certified organic vapor o _
. ) ) ] Protects against inhaling
Respiratory Protection (black cartridge) respirator
) i harmful vapors.
where inhalation may occur.[5]

Experimental Workflow and Handling Procedures

All operations involving 2-Methyl-1,5-hexadiene must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[5][6] The workspace must be equipped with an
emergency eyewash station and a safety shower.[5]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the
workspace of all ignition sources, including sparks, open flames, and hot surfaces.[2][4]

e Grounding: To prevent static discharge, all containers and receiving equipment must be
grounded and bonded.[2][4]
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¢ Tool Selection: Use only non-sparking tools and explosion-proof electrical equipment.[4][6]

« Dispensing: When transferring the chemical, do so in a well-ventilated area and keep the
container tightly closed when not in use.[2][6]

+ Post-Handling: After use, wash hands and any exposed skin thoroughly.[6] Contaminated
clothing should be removed and washed before reuse.[4]

Safe Handling Workflow for 2-Methyl-1,5-hexadiene

Preparation
Wear Appropriate PPE Ensure Proper Ventilation
(Gloves, Goggles, Lab Coat) (Fume Hood)

/

¢

Handling

Ground and Bond Equipment Use Non-Sparking Tools Dispense Chemical

Post-Handling & Disposal

Store in a Cool, Well-Ventilated Area Dispose of Waste According to Regulations Decontaminate Work Area

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-methyl-1-5-hexadiene-dic58518.html
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b165376?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for handling 2-Methyl-1,5-hexadiene.

First Aid and Emergency Procedures

In Case of Exposure:

» Skin Contact: Immediately take off all contaminated clothing.[2] Rinse the skin with plenty of
water for at least 15 minutes.[6] Seek medical attention if irritation develops and persists.[4]

o Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if
present and easy to do. Continue rinsing.[6] If eye irritation persists, get medical
advice/attention.[6]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[6][7] If the person feels unwell, call a poison center or doctor.[6]

 Ingestion: Do NOT induce vomiting.[6][8] Immediately call a poison center or doctor.[6][9] If
vomiting occurs naturally, have the victim lean forward.[8]

In Case of Fire:

o Use carbon dioxide (COz2), dry chemical, or foam for extinction.[6] Water spray may be used
to cool closed containers.[10]

Disposal Plan

All waste containing 2-Methyl-1,5-hexadiene must be treated as hazardous waste.

o Container Disposal: Do not empty into drains.[2] Dispose of the contents and container to an
approved waste disposal plant in accordance with local, regional, national, and international
regulations.[4][6]

o Spill Cleanup: For small spills, absorb with an inert, non-combustible material like
vermiculite, sand, or earth and place it into a container for later disposal.[4] For large spills,
dike the material to prevent it from spreading.[4] Always use non-sparking tools during
cleanup.[4]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b165376?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-methyl-1-5-hexadiene-dic58518.html
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.airgas.com/msds/001097.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2029806&productDescription=1-METHL-14-CYCLHXDIEN+97+ST+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://content.labscoop.com/products/de368f4a-5c7f-4b6b-b424-3327d86049bc/rOBoZ3212msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2029806&productDescription=1-METHL-14-CYCLHXDIEN+97+ST+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2163509&productDescription=25-DIMETHYL-24-HXDIENE+96%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b165376?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-methyl-1-5-hexadiene-dic58518.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1365014&productDescription=1+5-HEXADIENE+25G&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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